4-Chloro-5,6-diphenyl-2-(trifluoromethyl)pyrimidine

• CAS No.: 651315-70-7
• Molecular Formula: C17H10ClF3N2
• Molecular Weight: 334.7 g/mol
• IUPAC Name: 4-chloro-5,6-diphenyl-2-(trifluoromethyl)pyrimidine
• InChI: InChI=1S/C17H10ClF3N2/c18-15-13(11-7-3-1-4-8-11)14(12-9-5-2-6-10-12)22-16(23-15)17(19,20)21/h1-10H
• InChI Key: CJMBUOHMRKVLLZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=C(N=C(N=C2Cl)C(F)(F)F)C3=CC=CC=C3

Description

4-Chloro-5,6-diphenyl-2-(trifluoromethyl)pyrimidine is a useful research compound. Its molecular formula is C17H10ClF3N2 and its molecular weight is 334.7 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

5,6-Diphenyl-2-(trifluoromethyl)pyrimidin-4(3H)-one (8.0 g, 25 mmol) (synthesized according to the procedure described in our PCT application No. IB03/01289) was refluxed in phosphorus oxychloride (15 ml) for 5 hours and allowed to cool to room temperature. The reaction mixture was poured onto ice-water mixture and neutralised with saturated sodium bicarbonate solution. The solid thus separated was extracted with dichloromethane. The organic extract was washed with water, dried over anhydrous sodium sulphate and concentrated under reduced pressure to give crude product, which was purified by column chromatography to afford the title compound (6.5 g, 76.6%, HPLC purity 99.8%), mp: 105-107° C.